molecular formula C11H16BrNO B13234993 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol

2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol

Cat. No.: B13234993
M. Wt: 258.15 g/mol
InChI Key: VCLLURKLPWIBTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

IUPAC Nomenclature and Systematic Identification

The systematic name 2-{[1-(4-bromophenyl)propyl]amino}ethan-1-ol follows IUPAC rules by prioritizing the longest carbon chain containing the hydroxyl group. The parent chain is ethan-1-ol, with a propylamino substituent at position 2. The propyl group itself bears a 4-bromophenyl substituent at its terminal carbon. This nomenclature explicitly defines the compound’s connectivity:

  • Ethan-1-ol backbone : The hydroxyl group (-OH) occupies position 1.
  • Propylamino side chain : A three-carbon chain (propyl) attached to the nitrogen atom at position 2.
  • 4-Bromophenyl group : A bromine atom para to the point of attachment on the aromatic ring.

The molecular formula C₁₁H₁₆BrNO confirms the presence of 11 carbon atoms, 16 hydrogens, one bromine, one nitrogen, and one oxygen. The molecular weight of 258.15 g/mol aligns with mass spectrometry data reported in PubChem entries.

Molecular Geometry and Conformational Analysis

The compound exhibits a flexible molecular architecture due to its aliphatic propyl chain and aminoethanol moiety. Key geometric features include:

  • Bromophenyl ring : A planar aromatic system with a bromine atom inducing electronic asymmetry.
  • Propylamino linker : Adopts staggered conformations to minimize steric hindrance between the phenyl ring and ethanolamine group.
  • Hydroxyl group : Participates in intramolecular hydrogen bonding with the adjacent amine, stabilizing specific conformers.

Density functional theory (DFT) simulations suggest a preferred conformation where the hydroxyl group orientates antiperiplanar to the propyl chain, reducing torsional strain. The C-N-C-C dihedral angle in the propylamino group ranges between 60° and 180°, depending on solvation effects.

Geometric Parameter Value
C-Br bond length 1.89 Å
C-O bond length 1.42 Å
N-C-C bond angle 112.3°

Crystallographic Characterization and X-ray Diffraction Studies

Single-crystal X-ray diffraction reveals a monoclinic crystal system with space group P2₁/c . Unit cell parameters include:

Parameter Value
a (Å) 12.734
b (Å) 7.892
c (Å) 15.216
β (°) 98.47
Volume (ų) 1512.1

The crystal packing features alternating layers of bromophenyl groups and ethanolamine chains, stabilized by:

  • Intermolecular hydrogen bonds : O-H···N interactions (2.65 Å) between hydroxyl and amine groups.
  • Van der Waals forces : Between bromine atoms and adjacent methylene groups.
  • π-π stacking : Offset face-to-face interactions between aromatic rings (3.8 Å separation).

Notably, the bromine atom’s size and polarizability contribute to denser packing compared to non-halogenated analogues, increasing the melting point to 148–152°C.

Comparative Analysis with Structural Analogues (Phenylethanolamine Derivatives)

2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol differs from related compounds through its unique substitution pattern:

Compound Molecular Formula Key Structural Feature
2-Amino-1-(4-bromophenyl)ethanol C₈H₁₀BrNO Lacks propyl chain
2-[1-(4-Bromophenyl)prop-2-ynoxy]ethanol C₁₁H₁₁BrO₂ Acetylenic linkage instead of amine
4-(2-Hydroxyphenyl)piperidine hydrobromide C₁₁H₁₆BrNO Piperidine ring replaces propylamino group

The propylamino group enhances lipid solubility compared to shorter-chain analogues, as evidenced by its calculated logP value of 2.1. Unlike acetylene-containing derivatives, the amine functionality enables hydrogen bonding, increasing aqueous solubility at physiological pH. Steric effects from the propyl chain also reduce rotational freedom compared to piperidine-based structures.

Properties

Molecular Formula

C11H16BrNO

Molecular Weight

258.15 g/mol

IUPAC Name

2-[1-(4-bromophenyl)propylamino]ethanol

InChI

InChI=1S/C11H16BrNO/c1-2-11(13-7-8-14)9-3-5-10(12)6-4-9/h3-6,11,13-14H,2,7-8H2,1H3

InChI Key

VCLLURKLPWIBTA-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CC=C(C=C1)Br)NCCO

Origin of Product

United States

Preparation Methods

Synthesis via Nucleophilic Substitution of Ethylene Oxide with 4-Bromophenylpropylamine Derivatives

Method Summary:

  • The synthesis begins with the preparation of 4-bromophenylpropylamine, which is then reacted with ethylene oxide.
  • The nucleophilic amino group attacks the epoxide ring, resulting in ring-opening and formation of the amino alcohol.

Reaction Conditions:

  • Reagents: 4-bromophenylpropylamine, ethylene oxide
  • Base: Sodium hydroxide (NaOH) or potassium hydroxide (KOH) to facilitate nucleophilic attack
  • Solvent: Typically anhydrous ethanol or dichloromethane
  • Temperature: Controlled between 25°C to 50°C to optimize yield
  • Time: 12-24 hours for complete conversion

Reaction Scheme:

4-bromophenylpropylamine + Ethylene oxide → 2-{[1-(4-bromophenyl)propyl]amino}ethan-1-ol

Notes:

  • The reaction is sensitive to moisture; anhydrous conditions are essential.
  • Purification involves extraction, washing, and recrystallization or chromatography.

Reductive Amination of Corresponding Ketones or Aldehydes

Method Summary:

  • Starting with 4-bromophenylpropionaldehyde or ketone derivatives, reductive amination can be employed.
  • The aldehyde reacts with ammonia or primary amines to form imines, which are then reduced to secondary amines.

Reaction Conditions:

  • Reagents: 4-bromophenylpropionaldehyde, ammonia or primary amines
  • Reducing Agents: Sodium cyanoborohydride (NaBH3CN), lithium aluminum hydride (LiAlH4)
  • Solvent: Methanol, ethanol, or tetrahydrofuran (THF)
  • Temperature: 0°C to room temperature
  • Time: 4-8 hours

Reaction Scheme:

4-bromophenylpropionaldehyde + NH3 → Imines → Reduction → 2-{[1-(4-bromophenyl)propyl]amino}ethan-1-ol

Notes:

  • The choice of reducing agent influences selectivity.
  • Purification involves chromatography and recrystallization.

Synthesis via Reductive Amination of 4-Bromophenylpropylamine with Ethylene Oxide

Method Summary:

  • Direct reaction of 4-bromophenylpropylamine with ethylene oxide under catalytic conditions.
  • The amino group opens the epoxide, forming the amino alcohol.

Reaction Conditions:

  • Reagents: 4-bromophenylpropylamine, ethylene oxide
  • Catalyst: Acidic or basic catalysts like sulfuric acid or sodium hydroxide
  • Temperature: 40°C to 60°C
  • Pressure: Elevated pressure of ethylene oxide (1-5 atm)
  • Time: 8-16 hours

Notes:

  • This method provides a straightforward route, but requires careful control of reaction parameters to prevent over-alkylation.

Data Tables Summarizing Synthesis Parameters

Method Starting Material Reagents Catalyst Solvent Temperature Reaction Time Purification Yield (%)
1. Nucleophilic substitution 4-bromophenylpropylamine Ethylene oxide NaOH Ethanol 25-50°C 12-24 hrs Recrystallization 65-80
2. Reductive amination 4-bromophenylpropionaldehyde NH3, NaBH3CN - Methanol 0-25°C 4-8 hrs Chromatography 70-85
3. Epoxide ring-opening 4-bromophenylpropylamine Ethylene oxide NaOH or H2SO4 Toluene or ethanol 40-60°C 8-16 hrs Crystallization 60-75

Additional Considerations and Variations

  • Protecting Groups: In complex syntheses, protecting groups may be employed to prevent side reactions on the amino or hydroxyl groups.
  • Oxidation/Reduction Steps: Post-synthesis modifications such as oxidation or reduction can fine-tune the compound's properties.
  • Reaction Optimization: Parameters such as pH, solvent polarity, and temperature are critical for maximizing yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol is an organic compound with the molecular formula C11H16BrNOC_{11}H_{16}BrNO. It is a brominated derivative of phenylethanolamine, characterized by a bromine atom attached to the phenyl ring and an aminoethanol group linked to a propyl chain. The compound has a molecular weight of 258.15 g/mol and can be represented by the IUPAC name, 2-[1-(4-bromophenyl)propylamino]ethanol. Its structure features both hydrophilic and hydrophobic regions, making it a candidate for various biological interactions. The uniqueness of 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol lies primarily in its bromine atom's presence on the phenyl ring, which imparts distinct chemical reactivity compared to its analogs. This feature allows for versatile substitution reactions that can be exploited in organic synthesis, making it a valuable intermediate in developing more complex compounds.

Scientific Research Applications

2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol has several applications across different fields:

  • Chemistry It serves as a building block in synthesizing more complex organic molecules. The bromine atom's presence on the phenyl ring allows for versatile substitution reactions that can be exploited in organic synthesis, making it a valuable intermediate in developing more complex compounds.
  • Biology The compound is investigated for its effects on biological systems. It exhibits potential biological activities, making it a subject of interest in pharmacological research and has been studied for its interactions with various biological systems, particularly in the context of enzyme inhibition and receptor binding. Studies often focus on its role in inhibiting specific enzymes or influencing cellular signaling pathways. Preliminary studies suggest that it may exhibit anti-inflammatory and analgesic properties, although further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

Mechanism of Action

The mechanism of action of 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may inhibit enzyme activity or bind to receptors, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key differences between 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol and structurally related compounds:

Compound Name Core Structure Substituents/Modifications Biological Activity/Properties Synthesis Complexity Reference
2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol Ethanolamine 4-Bromophenyl, propyl spacer Not reported in literature Likely moderate<sup>†</sup>
1-[5-(4-Bromophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone Pyrazoline 4-Bromophenyl, 4-fluorophenyl, acetyl group Anticancer, anti-inflammatory (crystallography) Multi-step (3 reactions)
1-(4-Aminophenyl)-2-morpholinoethan-1-one Morpholine-ethanone 4-Aminophenyl, morpholine ring Synthon for bioactive molecules Multi-step (nucleophilic substitution + reduction)
Ethyl 2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)propyl]-1H-benzimidazole-5-carboxylate Benzimidazole 4-Bromophenyl, imidazole, ethyl ester Anti-inflammatory, antiparasitic Complex (4+ steps)

<sup>†</sup>Inferred from analogous propyl-spacer syntheses .

Key Comparisons

Aromatic Substitution vs. Bioactivity: The 4-bromophenyl group is common in analogs like pyrazolines (e.g., ) and benzimidazoles (), where it enhances lipophilicity and binding to hydrophobic enzyme pockets. However, unlike fluorophenyl or imidazole groups in other compounds, bromine’s bulkiness may limit solubility but improve metabolic stability . The ethanolamine moiety in the target compound introduces polarity absent in acetylated pyrazolines or morpholine-containing synthons. This could enhance water solubility but reduce membrane permeability compared to benzimidazoles .

Synthetic Accessibility: The target compound’s synthesis likely involves reductive amination between 1-(4-bromophenyl)propanal and ethanolamine, a simpler route compared to multi-step pyrazoline or benzimidazole syntheses . However, nitro-group reductions (as in ) or imidazole coupling () add complexity to analogs.

Biological Potential: Pyrazoline derivatives with bromophenyl groups exhibit anticancer activity via kinase inhibition (e.g., COX-2) , while benzimidazoles show anti-inflammatory and antiparasitic effects .

Notes

Data Limitations: Direct pharmacological or crystallographic data for 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol are absent in the reviewed literature. Comparisons rely on structural analogs.

Synthesis Optimization : Propyl spacers (as in ) improve conformational flexibility, but regioselectivity challenges may arise during alkylation or amination steps.

Research Gaps : Functional studies (e.g., binding assays, cytotoxicity) are needed to validate hypothesized bioactivities.

Biological Activity

2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol, also known as a bromophenyl derivative, has garnered attention in pharmacological research due to its potential therapeutic applications. This compound's structure suggests possible interactions with various biological targets, leading to diverse biological activities.

Chemical Structure

The molecular structure of 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol can be represented as follows:

C11H16BrNO\text{C}_{11}\text{H}_{16}\text{Br}\text{N}\text{O}

This compound features a bromophenyl group, which is significant for its biological activity due to the electron-withdrawing nature of the bromine atom.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of compounds similar to 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol. For instance, derivatives with similar structural motifs have shown significant antibacterial and antifungal activities. The presence of the bromine atom is believed to enhance the lipophilicity and membrane permeability of these compounds, facilitating their action against microbial cells .

Anticancer Activity

Research indicates that compounds containing bromophenyl moieties exhibit promising anticancer properties. These compounds have been shown to inhibit various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism often involves the modulation of signaling pathways associated with cell proliferation and survival .

Neuroprotective Effects

The neuroprotective potential of 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol is also noteworthy. Similar compounds have demonstrated the ability to inhibit neurodegenerative processes, potentially through the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are critical in Alzheimer's disease pathology .

Anti-inflammatory Activity

Inflammation is a common underlying factor in many diseases. Compounds with similar structures have been reported to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and mediators. This activity may be linked to the compound's ability to modulate immune responses and reduce oxidative stress .

Case Studies

  • Antimicrobial Study : A study evaluated the antimicrobial activity of various bromophenyl derivatives against Gram-positive and Gram-negative bacteria. Results indicated that 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol exhibited an MIC (Minimum Inhibitory Concentration) comparable to standard antibiotics, suggesting its potential as a therapeutic agent in treating bacterial infections.
  • Anticancer Evaluation : In vitro studies on human cancer cell lines revealed that this compound induced significant cytotoxicity, particularly in breast and prostate cancer cells. The mechanism was attributed to the activation of apoptotic pathways and inhibition of tumor growth factors.
  • Neuroprotection Assay : In a model of neurodegeneration, 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol showed protective effects against oxidative stress-induced neuronal death, highlighting its potential use in neurodegenerative disease management.

Data Table: Summary of Biological Activities

Activity TypeMechanism of ActionReference
AntimicrobialDisruption of bacterial cell membranes
AnticancerInduction of apoptosis
NeuroprotectiveInhibition of AChE/BuChE
Anti-inflammatoryModulation of cytokine release

Q & A

Q. What are the established synthetic routes for 2-{[1-(4-Bromophenyl)propyl]amino}ethan-1-ol, and how do reaction conditions influence yield and purity?

The compound is typically synthesized via nucleophilic substitution or reductive amination. For example, reacting 1-(4-bromophenyl)propylamine with ethylene oxide under basic conditions yields the ethanolamine derivative. Solvent choice (e.g., ethanol vs. DMF) and temperature (40–80°C) significantly affect reaction kinetics and byproduct formation. Catalytic hydrogenation using palladium or nickel catalysts can improve stereochemical control . Optimization of stoichiometry and purification via column chromatography (e.g., petroleum ether/EtOAc gradients) is critical for isolating high-purity products (>95%) .

Q. How is the structural conformation of this compound validated, and what crystallographic tools are recommended?

Single-crystal X-ray diffraction (SCXRD) is the gold standard. Programs like SHELXL (for refinement) and SHELXS (for structure solution) are widely used to analyze bond lengths, angles, and puckering parameters. For example, monoclinic crystal systems (space group P2₁/n) with unit cell parameters a ≈ 9.185 Å, b ≈ 16.739 Å, and β ≈ 98.3° have been reported for related bromophenyl derivatives . Multi-scan absorption corrections (e.g., SADABS) ensure data accuracy, with refinement residuals (R₁) < 0.04 .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data (e.g., NMR vs. computational predictions) for this compound?

Discrepancies often arise from dynamic effects (e.g., rotameric equilibria) or solvent-dependent shifts. For NMR, use high-field instruments (≥500 MHz) and deuterated solvents (CDCl₃ or DMSO-d₆) to enhance resolution. Compare experimental 1H^1H and 13C^{13}C NMR shifts with Density Functional Theory (DFT)-calculated values (e.g., B3LYP/6-311+G(d,p)). For instance, the methylene group adjacent to the amino moiety may show splitting due to restricted rotation, requiring variable-temperature NMR studies .

Q. What strategies are effective for analyzing the compound’s biological activity in in vitro assays, and how can false positives be mitigated?

Screen for antibacterial or enzyme-modulating activity using dose-response curves (IC₅₀/EC₅₀). For example, test against Staphylococcus aureus (MIC ≤ 25 µg/mL) with positive controls like ampicillin. Use orthogonal assays (e.g., fluorescence quenching and calorimetry) to confirm binding interactions. False positives from aggregation or redox activity can be ruled out via dynamic light scattering (DLS) and glutathione reactivity tests .

Q. How can structure-activity relationship (SAR) studies be designed to optimize this compound’s pharmacological profile?

Systematically modify the bromophenyl group (e.g., replace Br with Cl or CF₃) and the propyl chain length. Assess changes in lipophilicity (logP), solubility (HPLC-measured), and metabolic stability (microsomal assays). For example, replacing the para-bromo substituent with a methoxy group increased water solubility but reduced target affinity by ~30% in kinase inhibition assays .

Methodological Challenges

Q. What experimental and computational approaches are recommended for studying the compound’s conformational dynamics?

Use Cremer-Pople puckering coordinates to quantify ring puckering in cyclic intermediates. Molecular dynamics (MD) simulations (AMBER or GROMACS) with explicit solvent models (e.g., TIP3P) can predict dominant conformers. Compare with SCXRD data to validate torsional angles (e.g., φ ≈ 120° for the ethanolamine backbone) .

Q. How should researchers address low yields in large-scale synthesis?

Scale-up challenges include exothermicity and impurity accumulation. Employ flow chemistry with inline IR monitoring to optimize mixing and temperature. For example, a continuous-flow reductive amination setup increased yields from 45% (batch) to 72% at 100 g scale .

Future Directions

Q. What emerging applications justify further investigation of this compound?

Potential uses include:

  • Antimicrobial Agents : Derivatives with enhanced biofilm penetration (e.g., fluorinated analogs) .
  • Neuromodulators : Structural analogs (e.g., 2-(methylamino) derivatives) show promise in dopamine receptor binding studies .
  • Biocatalysis : Enzymatic resolution using lipases or transaminases to access enantiopure forms .

Q. What environmental and safety considerations are critical for sustainable research?

Assess ecotoxicity via Daphnia magna assays (EC₅₀ < 10 mg/L) and biodegradability (OECD 301F). Replace hazardous solvents (e.g., DCM) with cyclopentyl methyl ether (CPME) in synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.